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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Diaplasinin, also known as PAI-749, is a potent and selective small molecule inhibitor of

Plasminogen Activator Inhibitor-1 (PAI-1).[1] PAI-1 is a key regulator of the fibrinolytic system,

and its inhibition has shown therapeutic potential in a variety of disease models, including

thrombosis, fibrosis, and cancer. Accurate and reproducible in vitro and in vivo studies rely on

the correct preparation and handling of Diaplasinin stock solutions. This document provides

detailed protocols and data for the preparation, storage, and use of Diaplasinin stock solutions

in a research setting.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Diaplasinin is essential

for accurate stock solution preparation.
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Property Value

Molecular Formula C₃₂H₃₁N₅O

Molecular Weight 501.62 g/mol

Appearance Off-white to light yellow solid

Solubility Soluble in DMSO (≥ 125 mg/mL)

CAS Number 481631-45-2

Data sourced from MedchemExpress.[1]

Preparing Diaplasinin Stock Solutions
The following table provides volumes of DMSO required to prepare stock solutions of various

concentrations from 1 mg, 5 mg, and 10 mg of solid Diaplasinin.

Desired Stock
Concentration

Volume of DMSO
for 1 mg
Diaplasinin

Volume of DMSO
for 5 mg
Diaplasinin

Volume of DMSO
for 10 mg
Diaplasinin

1 mM 1.9935 mL 9.9677 mL 19.9354 mL

5 mM 0.3987 mL 1.9935 mL 3.9871 mL

10 mM 0.1994 mL 0.9968 mL 1.9935 mL

50 mM 0.0399 mL 0.1994 mL 0.3987 mL

Calculations are based on a molecular weight of 501.62 g/mol .[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Diaplasinin Stock
Solution in DMSO
Materials:
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Diaplasinin (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Weighing: Accurately weigh 1 mg of Diaplasinin powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 199.4 µL of anhydrous DMSO to the microcentrifuge tube containing

the Diaplasinin.

Dissolution: Vortex the solution until the Diaplasinin is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol is adapted from a method used for a similar PAI-1 inhibitor, TM5441.[2]

Materials:

10 mM Diaplasinin stock solution in DMSO
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Sterile phosphate-buffered saline (PBS) or serum-free cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Diaplasinin stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in PBS or serum-free medium to

achieve the desired final concentration for your experiment. For example, to prepare a 10 µM

working solution from a 10 mM stock, you can perform a 1:100 dilution followed by a 1:10

dilution.

Final DMSO Concentration: It is critical to ensure that the final concentration of DMSO in the

cell culture medium is non-toxic to the cells, typically below 0.5%. For example, if you add 1

µL of a 10 mM Diaplasinin stock to 1 mL of cell culture medium, the final Diaplasinin
concentration will be 10 µM, and the final DMSO concentration will be 0.1%.

Control: Prepare a vehicle control with the same final concentration of DMSO as the

experimental samples.

Use Immediately: It is recommended to prepare the working solution fresh for each

experiment.

Diaplasinin's Mechanism of Action: PAI-1 Signaling
Pathway
Diaplasinin exerts its effect by inhibiting PAI-1, which in turn modulates the fibrinolytic

pathway. The following diagram illustrates the simplified PAI-1 signaling cascade and the point

of inhibition by Diaplasinin.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/product/b1678287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tPA

Plasminogen

Plasmin

activates

uPA

activates

Fibrin Degradation
Products

Fibrin Clot

PAI-1

inhibits inhibits

LRP1

binds

Integrins

binds

Diaplasinin

inhibits

Cell Migration &
Angiogenesis

Click to download full resolution via product page

Caption: Diaplasinin inhibits PAI-1, preventing its interaction with tPA and uPA.

Experimental Workflow for Stock Solution
Preparation
The following diagram outlines the logical flow for preparing Diaplasinin stock and working

solutions.
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Caption: Workflow for preparing Diaplasinin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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